Homopteroic Acid
Homopteroic Acid
Brand Name:
Vulcanchem
CAS No.:
4833-56-1
VCID:
VC0110745
InChI:
InChI=1S/C15H14N6O3/c16-15-20-12-11(13(22)21-15)19-10(7-18-12)5-6-17-9-3-1-8(2-4-9)14(23)24/h1-4,7,17H,5-6H2,(H,23,24)(H3,16,18,20,21,22)
SMILES:
C1=CC(=CC=C1C(=O)O)NCCC2=CN=C3C(=N2)C(=O)N=C(N3)N
Molecular Formula:
C15H14N6O3
Molecular Weight:
326.31 g/mol
Homopteroic Acid
CAS No.: 4833-56-1
Reference Standards
VCID: VC0110745
Molecular Formula: C15H14N6O3
Molecular Weight: 326.31 g/mol
| CAS No. | 4833-56-1 |
|---|---|
| Product Name | Homopteroic Acid |
| Molecular Formula | C15H14N6O3 |
| Molecular Weight | 326.31 g/mol |
| IUPAC Name | 4-[2-(2-amino-4-oxo-1H-pteridin-6-yl)ethylamino]benzoic acid |
| Standard InChI | InChI=1S/C15H14N6O3/c16-15-20-12-11(13(22)21-15)19-10(7-18-12)5-6-17-9-3-1-8(2-4-9)14(23)24/h1-4,7,17H,5-6H2,(H,23,24)(H3,16,18,20,21,22) |
| Standard InChIKey | DTDQDDMTACYSOK-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC(=CC=C1C(=O)O)NCCC2=CN=C3C(=N2)C(=O)N=C(N3)N |
| SMILES | C1=CC(=CC=C1C(=O)O)NCCC2=CN=C3C(=N2)C(=O)N=C(N3)N |
| Canonical SMILES | C1=CC(=CC=C1C(=O)O)NCCC2=CN=C3C(=N2)C(=O)N=C(N3)N |
| Synonyms | p-[[2-(2-Amino-4-hydroxy-6-pteridinyl)ethyl]amino]benzoic Acid; 4-[[2-(2-amino-1,4-dihydro-4-oxo-6-pteridinyl)ethyl]amino]benzoic Acid; 4-[[2-(2-Amino-3,4-dihydro-4-oxo-6-pteridinyl)ethyl]amino]benzoic Acid; NSC 77011; |
| PubChem Compound | 72988 |
| Last Modified | Nov 09 2021 |
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